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The term "Avocadyne" refers to the compound (2R,4R)-1,2,4-trihydroxyheptadec-16-yne [1]. It belongs to

a broader class of C17 fatty alcohols and acetylated derivatives found in avocados, characterized by

different degrees of unsaturation and alkyl chain length with several levels of hydroxylation and subsequent

acetylation [1] [2].

The table below summarizes its known sources and documented biological activities from preclinical

studies:

Property Details

IUPAC Name (2R,4R)-1,2,4-trihydroxyheptadec-16-yne [1]

Chemical Class Fatty alcohol (C17) with acetylenic bond [1]

Source in *P.

americana*

Fruit pulp and seeds [1]

Reported
Bioactivities

Inhibition of dengue virus replication; Cytotoxic, insecticidal, antimycobacterial,

and trypanocidal activities [1]
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While a specific extraction protocol for Avocadyne was not detailed, the general methodologies for

investigating bioactive compounds from avocado are summarized below.
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Plant Material
(P. americana pulp, seed, leaf)

Extraction

Phytochemical Screening & 
Compound Identification

Solvent Extraction:
- Ethanol (common) [3] [4]

- Methanol [5]
- Aqueous [3]

In Vitro / In Vivo 
Bioactivity Assays

Compound Identification:
- HPLC [3]

- GC-MS [3]
- HPTLC [3]

Data on Mechanism of Action

Bioactivity Testing:
- Enzyme Inhibition Assays

(α-amylase, α-glucosidase) [3]
- Antioxidant Assays (DPPH) [5] [4]

- In Vivo Animal Models [3] [4]

Mechanism Elucidation:
- Gene Expression Analysis

- Hormone/Protein Quantification
(e.g., ELISA) [6] [4]
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General experimental workflow for researching avocado bioactive compounds.

Research Gaps and Future Directions

Current research on Avocadyne is primarily at the preclinical metabolite discovery stage [1]. Key

challenges and future research needs include:

Lack of Detailed Protocols: Specific isolation and purification methods for Avocadyne are not
detailed in the available literature [1].

Mechanism of Action: Signaling pathways and specific molecular targets for Avocadyne remain
unelucidated [1].

Pharmacokinetic Data: Information on bioavailability, absorption, distribution, metabolism, and
excretion (ADME) is currently unavailable [1] [2].

Recommendations for Further Investigation

To advance Avocadyne research, I suggest you:

Probe Specialized Databases: Search deeply in chemical and natural product databases (e.g.,
SciFinder, PubChem) using the IUPAC name (2R,4R)-1,2,4-trihydroxyheptadec-16-yne.

Consult Original Phytochemistry Literature: The initial discovery and characterization of such
compounds are typically published in specialized phytochemistry journals.

Focus on Broader Context: Consider the compound within its chemical class; research on related
avocado fatty alcohols (e.g., avocadenols, persenones) may provide valuable analogies and

methodological insights [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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